Cas no 221910-88-9 ((S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno3,2-e1,2thiazin-6-yl)sulfonylacetimidate)

(S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno3,2-e1,2thiazin-6-yl)sulfonylacetimidate structure
221910-88-9 structure
Product Name:(S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno3,2-e1,2thiazin-6-yl)sulfonylacetimidate
CAS No:221910-88-9
MF:C13H20N2O7S3
MW:412.502099990845
CID:239646
PubChem ID:70700630
Update Time:2025-04-19

(S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno3,2-e1,2thiazin-6-yl)sulfonylacetimidate Chemical and Physical Properties

Names and Identifiers

    • (S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazin-6-yl)sulfonylacetimidate
    • Brinzolamide intermediate
    • (S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazin-6-yl)sulfonylacetimi...
    • Ethanimidicacid,N-[[(4S)-3,4-dihydro-4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-2H-thieno[3,2-e]-1,2-thiazin-6-yl]sulfonyl]-,m
    • methyl N-[[(4S)-4-hydroxy-2-(3-methoxypropyl)-1,1-dioxo-3,4-dihydrothieno[3,2-e]thiazin-6-yl]sulfonyl]ethanimidate
    • Methyl N-[(4S)-4-hydroxy-2-(3-methoxypropyl)-1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-6-sulfonyl]ethanimidate
    • 221910-88-9
    • methyl N-[[(4S)-4-hydroxy-2-(3-methoxypropyl)-1, 1-dioxo-3, 4-dihydrothieno[3, 2-e]thiazin-6-yl]sulfonyl]ethanimidate
    • DTXSID70743437
    • DB-215287
    • (S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno3,2-e1,2thiazin-6-yl)sulfonylacetimidate
    • MDL: MFCD13183779
    • Inchi: 1S/C13H20N2O7S3/c1-9(22-3)14-24(17,18)12-7-10-11(16)8-15(5-4-6-21-2)25(19,20)13(10)23-12/h7,11,16H,4-6,8H2,1-3H3/t11-/m1/s1
    • InChI Key: NGMFMGBINCLKCA-LLVKDONJSA-N
    • SMILES: S1(C2=C(C=C(S(N=C(C)OC)(=O)=O)S2)[C@@H](CN1CCCOC)O)(=O)=O

Computed Properties

  • Exact Mass: 412.04326450g/mol
  • Monoisotopic Mass: 412.04326450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.2
  • Topological Polar Surface Area: 168Ų

Experimental Properties

  • PSA: 167.57000
  • LogP: 2.67530

(S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno3,2-e1,2thiazin-6-yl)sulfonylacetimidate Security Information

  • Storage Condition:Sealed in dry,2-8°C(BD234823)

(S,E)-Methyl N-(4-hydroxy-2-(3-methoxypropyl)-1,1-dioxido-3,4-dihydro-2H-thieno3,2-e1,2thiazin-6-yl)sulfonylacetimidate Pricemore >>

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